Cas no 699012-88-9 (Scandium(III) 2,4-pentanedionate hydrate)

• Product Name: Scandium(III) 2,4-pentanedionate hydrate
• CAS No: 699012-88-9
• MF: C₁₅H₂₃O₇Sc
• MW: 360.29
• MDL: MFCD03427178
• CID: 92992
• PubChem ID: 155905896
• Update Time: 2025-06-08

Scandium(III) 2,4-pentanedionate hydrate Chemical and Physical Properties

Names and Identifiers

• Scandium(III) 2,4-pentanedionate hydrate
• (Z)-4-hydroxypent-3-en-2-one,(E)-4-hydroxypent-3-en-2-one,scandium,hydrate
• sc(acac)3
• scandium(iii) acetylacetonate hydrate
• Scandium(III) acetylacetonate hydrate 99.9%
• Scandium(III) 2,4-pentanedionate xhydrate
• starbld0003172
• 2,4,8,10,13,15-hexamethyl-1?(3),5?(3),7?(3),11?(3),12?(3),16?(3)-hexaoxa-6-scandaspiro[5.5?.5?]hexadeca-1,4,7,10,12,15-hexaene-6,6,6-tris(ylium)-3,9,14-triide hydrate
• 124302-45-0
• 699012-88-9
• F76993

• MDL： MFCD03427178
• Inchi： 1S/3C5H7O2.H2O.Sc/c3*1-4(6)3-5(2)7;;/h3*3H,1-2H3;1H2;/q3*-1;;+3
• InChI Key： CVECGEYICNFOOZ-UHFFFAOYSA-N
• SMILES： CC1[CH-]C(C)=O[Sc+3]23(O=C(C)[CH-]C(C)=O2)(O=C(C)[CH-]C(C)=O3)O=1.O

Computed Properties

• Exact Mass: 360.10000
• Monoisotopic Mass: 360.100285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 120
• XLogP3: nothing
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Melting Point: 174-186°C
• PSA: 129.62000
• LogP: 2.66480

Scandium(III) 2,4-pentanedionate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Scandium(III) 2,4-pentanedionate hydrate

Introduction to Scandium(III) 2,4-pentanedionate hydrate (CAS No. 699012-88-9)

Scandium(III) 2,4-pentanedionate hydrate, identified by the chemical abstracts service number 699012-88-9, is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination complex features scandium in the +3 oxidation state, chelated by acetylacetonate (2,4-pentanedionate) ligands, and exists in a hydrated form. The unique structural and electronic properties of this compound make it a valuable candidate for various applications, particularly in catalysis, luminescence, and advanced material synthesis.

The chemical formula of Scandium(III) 2,4-pentanedionate hydrate can be represented as [Sc(OC₅H₇)₃]·nH₂O, where n denotes the number of water molecules associated with the complex. The acetylacetonate ligands coordinate to the scandium center through oxygen atoms, forming a stable octahedral geometry. This coordination mode not only imparts structural rigidity but also influences the electronic environment of the scandium ion, making it an effective catalyst in various organic transformations.

Recent research has highlighted the utility of Scandium(III) 2,4-pentanedionate hydrate in homogeneous catalysis. Studies have demonstrated its effectiveness in promoting cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, under mild conditions. The high catalytic activity and selectivity of this compound are attributed to its ability to stabilize reactive intermediates and facilitate oxidative addition processes. These findings have opened new avenues for the development of efficient synthetic protocols in pharmaceutical and fine chemical industries.

In addition to its catalytic applications, Scandium(III) 2,4-pentanedionate hydrate has been explored for its luminescent properties. The hydrated form of the compound exhibits enhanced photoluminescence due to the presence of water molecules that act as efficient energy donors. This characteristic makes it a promising material for optoelectronic devices, such as light-emitting diodes (LEDs) and sensors. Researchers have reported the incorporation of this complex into polymer matrices to develop novel light-emitting materials with tunable emission wavelengths.

The synthesis of Scandium(III) 2,4-pentanedionate hydrate typically involves the reaction of scandium salts with acetylacetone in a suitable solvent under controlled conditions. The choice of solvent and reaction parameters significantly influences the yield and purity of the product. For instance, polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are often preferred due to their ability to stabilize the intermediate species and promote crystallization. Recent advancements in synthetic methodologies have enabled the production of high-purity crystals suitable for spectroscopic studies.

Structural characterization of Scandium(III) 2,4-pentanedionate hydrate using techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) has provided insights into its molecular architecture. XRD studies reveal that the compound forms well-defined crystals with a monoclinic or triclinic crystal system, depending on the synthesis conditions. NMR spectroscopy confirms the coordination environment around the scandium ion and identifies the presence of water molecules in the crystal lattice. IR spectroscopy further elucidates the vibrational modes associated with the acetylacetonate ligands and water molecules.

The thermal stability of Scandium(III) 2,4-pentanedionate hydrate has been investigated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies indicate that the compound exhibits good thermal stability up to temperatures exceeding 200°C before undergoing dehydration and decomposition. This thermal robustness makes it suitable for applications requiring high-temperature processing, such as flame retardants or high-performance polymers.

Applications in nanotechnology have also been explored for Scandium(III) 2,4-pentanedionate hydrate. Researchers have synthesized nanoparticles of this compound using sol-gel methods or hydrothermal techniques. These nanoparticles exhibit enhanced catalytic activity due to their high surface area-to-volume ratio and unique surface properties. Potential applications include environmental remediation, where they can be used to degrade organic pollutants or remove heavy metals from wastewater.

The environmental impact of using Scandium(III) 2,4-pentanedionate hydrate has been assessed through biodegradability studies and toxicity evaluations. Preliminary results suggest that this compound is relatively non-toxic and does not exhibit significant biodegradability under typical environmental conditions. However, further research is needed to fully understand its long-term ecological effects and potential interactions with biological systems.

In conclusion,Scandium(III) 2,4-pentanedionate hydrate (CAS No. 699012-88-9) is a versatile compound with broad applications in catalysis, luminescence, materials science, and nanotechnology. Its unique structural and electronic properties make it a valuable tool for researchers seeking innovative solutions in these fields. As research continues to uncover new applications and refine synthetic methodologies,Scandium(III) 2,4-pentanedionate hydrate is poised to play an increasingly important role in advancing scientific knowledge and technological development.